Cas no 112037-47-5 (N-Acetyl-9-amino-9-deoxyneuraminic Acid)
112037-47-5 structure
Product Name:N-Acetyl-9-amino-9-deoxyneuraminic Acid
CAS No:112037-47-5
MF:C11H20N2O8
MW:308.285103797913
CID:129506
PubChem ID:354333016
Update Time:2025-04-19
N-Acetyl-9-amino-9-deoxyneuraminic Acid Chemical and Physical Properties
Names and Identifiers
-
- Neuraminic acid,N-acetyl-9-amino-9-deoxy-
- 9-AMINO-N-ACETYLNEURAMINIC ACID
- N-ACETYL-9-DEOXY-9-AMINONEURAMINIC ACID
- 5-Acetamido-9-amino-3,5,9-trideoxy-D-glycero-D-galacto-nonulopyranosonic Acid
- 5-(ACETYLAMINO)-9-AMINO-3,5,9-TRIDEOXY-D-GLYCERO-D-GALACTO-2-NONULOSONIC ACID
- SCHEMBL19349011
- N-Acetyl-9-amino-9-deoxyneuraminic Acid
- 5-N-acetyl-9-amino-9-deoxy neuraminic acid
- (4S,5R,6R)-5-acetamido-6-[(1R,2R)-3-amino-1,2-dihydroxypropyl]-2,4-dihydroxyoxane-2-carboxylic acid
- 112037-47-5
-
- MDL: MFCD09841684
- Inchi: 1S/C11H20N2O8/c1-4(14)13-7-5(15)2-11(20,10(18)19)21-9(7)8(17)6(16)3-12/h5-9,15-17,20H,2-3,12H2,1H3,(H,13,14)(H,18,19)/t5-,6+,7+,8+,9+,11?/m0/s1
- InChI Key: PSFLJKJWZHEYMD-LUWBGTNYSA-N
- SMILES: O1C(C(=O)O)(C[C@@H]([C@H]([C@@H]1[C@@H]([C@@H](CN)O)O)NC(C)=O)O)O
Computed Properties
- Exact Mass: 308.12200
- Monoisotopic Mass: 308.12196560g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 7
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 21
- Rotatable Bond Count: 5
- Complexity: 406
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 5
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -6
- Topological Polar Surface Area: 183Ų
Experimental Properties
- Melting Point: 190°C(dec.)(lit.)
- PSA: 182.57000
- LogP: -2.81420
N-Acetyl-9-amino-9-deoxyneuraminic Acid Security Information
- Regulatory Condition Code:Class Q (sugars, alkaloids, antibiotics, hormones)
- Storage Condition:-20°C
N-Acetyl-9-amino-9-deoxyneuraminic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A173495-100mg |
N-Acetyl-9-amino-9-deoxyneuraminic Acid |
112037-47-5 | 100mg |
$ 431.00 | 2023-04-19 | ||
| TRC | A173495-250mg |
N-Acetyl-9-amino-9-deoxyneuraminic Acid |
112037-47-5 | 250mg |
$ 936.00 | 2023-04-19 | ||
| TRC | A173495-500mg |
N-Acetyl-9-amino-9-deoxyneuraminic Acid |
112037-47-5 | 500mg |
$ 1780.00 | 2023-04-19 | ||
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY316459-1g |
(4S,5R,6R,7R,8R)-5-Acetamido-9-amino-4,6,7,8-tetrahydroxy-2-oxononanoic Acid |
112037-47-5 | ≥95% | 1g |
¥19800.00 | 2024-07-10 | |
| TRC | A173495-1g |
N-Acetyl-9-amino-9-deoxyneuraminic Acid |
112037-47-5 | 1g |
$ 3000.00 | 2023-09-09 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1575669-1g |
(2S,4S,5R,6R)-5-acetamido-6-((1R,2S)-3-amino-1,2,3-trihydroxypropyl)-2,4-dihydroxytetrahydro-2H-pyran-2-carboxylic acid |
112037-47-5 | 98% | 1g |
¥42075.00 | 2024-08-09 |
N-Acetyl-9-amino-9-deoxyneuraminic Acid Related Literature
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
112037-47-5 (N-Acetyl-9-amino-9-deoxyneuraminic Acid) Related Products
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- 21646-00-4(a-Neuraminic acid, N-acetyl-)
- 117247-24-2(b-Neuraminic acid,N-acetyl-8-deoxy- (9CI))
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